Cas no 62751-32-0 (1H-Pyrazole, 1-(2-methyl-1-oxo-2-propenyl)-)

• Product Name: 1H-Pyrazole, 1-(2-methyl-1-oxo-2-propenyl)-
• CAS No: 62751-32-0
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 433138
• PubChem ID: 71383167
• Update Time: 2025-04-19

1H-Pyrazole, 1-(2-methyl-1-oxo-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(2-methyl-1-oxo-2-propenyl)-
• 2-methyl-1-pyrazol-1-ylprop-2-en-1-one
• SCHEMBL17853344
• 2-Methyl-1-(1H-pyrazol-1-yl)prop-2-en-1-one
• DTXSID70805504
• 62751-32-0

• Inchi： 1S/C7H8N2O/c1-6(2)7(10)9-5-3-4-8-9/h3-5H,1H2,2H3
• InChI Key： PQFMKYVPLQDDJA-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)N1C=CC=N1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89